Cas no 2138168-97-3 (1-(1-methyl-1H-pyrazol-5-yl)-2-3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-ylethan-1-one)

• Product Name: 1-(1-methyl-1H-pyrazol-5-yl)-2-3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-ylethan-1-one
• CAS No: 2138168-97-3
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 6306306
• PubChem ID: 165483960
• Update Time: 2025-10-29

1-(1-methyl-1H-pyrazol-5-yl)-2-3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-5-yl)-2-3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-ylethan-1-one
• 1-(1-methyl-1H-pyrazol-5-yl)-2-[3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-yl]ethan-1-one
• EN300-1128363
• 2138168-97-3

• Inchi： 1S/C12H14N4O2/c1-12(4-5-12)11-14-10(18-15-11)7-9(17)8-3-6-13-16(8)2/h3,6H,4-5,7H2,1-2H3
• InChI Key： NWCCUYZNGPCIRY-UHFFFAOYSA-N
• SMILES： O1C(CC(C2=CC=NN2C)=O)=NC(C2(C)CC2)=N1

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(1-methyl-1H-pyrazol-5-yl)-2-3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-ylethan-1-one

Introduction to 1-(1-methyl-1H-pyrazol-5-yl)-2-(3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)ethan-1-one (CAS No. 2138168-97-3)

1-(1-methyl-1H-pyrazol-5-yl)-2-(3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)ethan-1-one, with the CAS number 2138168-97-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, including a pyrazole and an oxadiazole moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various pharmaceutical developments.

The molecular structure of 1-(1-methyl-1H-pyrazol-5-yl)-2-(3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)ethan-1-one is particularly noteworthy. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its biological activity and has been extensively studied in drug discovery. The presence of the methyl group on the pyrazole ring enhances its lipophilicity and stability, which are crucial for drug absorption and metabolism. The oxadiazole ring, a five-membered heterocyclic compound with two oxygen atoms and one nitrogen atom, further contributes to the compound's stability and reactivity. The cyclopropyl group attached to the oxadiazole ring adds steric hindrance and influences the overall conformation of the molecule.

Recent research has focused on the potential therapeutic applications of 1-(1-methyl-1H-pyrazol-5-yl)-2-(3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)ethan-1-one. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(1-methyl-1H-pyrazol-5-yl)-2-(3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-yl)ethan-1-one has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition suggests that it could be developed into a targeted therapy with fewer side effects compared to traditional chemotherapy agents.

The pharmacokinetic properties of 1-(1-methyl-1H-pyrazol-5-yl)-2-(3-(1-methylcyclopropyl)-1,2,4-oxadiazol-5-y l)ethan - ione have also been extensively studied. Preclinical studies have shown that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for developing a practical and patient-friendly medication. Furthermore, its low toxicity profile in animal models suggests that it could be safe for human use.

The synthesis of 1-(1-methyl - 0ne - ione) has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving coupling reactions and cyclization steps. One common approach involves the reaction of an appropriate pyrazole derivative with an oxadiazole precursor followed by functional group modifications to introduce the cyclopropyl moiety. The optimization of these synthetic methods has led to more efficient and cost-effective production processes.

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